methyl 2-[({[2-chloro-5-(methylsulfanyl)benzoyl]amino}carbothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
methyl 2-[({[2-chloro-5-(methylsulfanyl)benzoyl]amino}carbothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0698457
InChI:
InChI=1S/C19H19ClN2O3S3/c1-25-18(24)15-11-5-3-4-6-14(11)28-17(15)22-19(26)21-16(23)12-9-10(27-2)7-8-13(12)20/h7-9H,3-6H2,1-2H3,(H2,21,22,23,26)
SMILES:
COC(=O)C1=C(SC2=C1CCCC2)NC(=S)NC(=O)C3=C(C=CC(=C3)SC)Cl
Molecular Formula:
C19H19ClN2O3S3
Molecular Weight:
455 g/mol
methyl 2-[({[2-chloro-5-(methylsulfanyl)benzoyl]amino}carbothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
CAS No.:
Cat. No.: VC0698457
Molecular Formula: C19H19ClN2O3S3
Molecular Weight: 455 g/mol
* For research use only. Not for human or veterinary use.
![methyl 2-[({[2-chloro-5-(methylsulfanyl)benzoyl]amino}carbothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C19H19ClN2O3S3 |
|---|---|
| Molecular Weight | 455 g/mol |
| IUPAC Name | methyl 2-[(2-chloro-5-methylsulfanylbenzoyl)carbamothioylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
| Standard InChI | InChI=1S/C19H19ClN2O3S3/c1-25-18(24)15-11-5-3-4-6-14(11)28-17(15)22-19(26)21-16(23)12-9-10(27-2)7-8-13(12)20/h7-9H,3-6H2,1-2H3,(H2,21,22,23,26) |
| Standard InChI Key | ZOGFTGXGVQZCOI-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=C(SC2=C1CCCC2)NC(=S)NC(=O)C3=C(C=CC(=C3)SC)Cl |
| Canonical SMILES | COC(=O)C1=C(SC2=C1CCCC2)NC(=S)NC(=O)C3=C(C=CC(=C3)SC)Cl |
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